Methanolate;1,2,3,4,5-pentamethylcyclopentane;titanium(4+)

• CAS No.: 123927-75-3
• Molecular Formula: C13H24O3Ti+
• Molecular Weight: 276.19 g/mol
• InChI: InChI=1S/C10H15.3CH3O.Ti/c1-6-7(2)9(4)10(5)8(6)3;3*1-2;/h1-5H3;3*1H3;/q;3*-1;+4
• InChI Key: GQQYDESAAOEXPK-UHFFFAOYSA-N
• SMILES: C[C]1[C]([C]([C]([C]1C)C)C)C.C[O-].C[O-].C[O-].[Ti+4]

Description

Methanolate;1,2,3,4,5-pentamethylcyclopentane;titanium(4+): is a complex organometallic compound with the molecular formula C13H24O3Ti+ Trimethoxy(pentamethylcyclopentadienyl)titanium(IV) . This compound features a titanium center bonded to a pentamethylcyclopentadienyl ligand and methanolate ligands .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Methanolate;1,2,3,4,5-pentamethylcyclopentane;titanium(4+) typically involves the reaction of titanium tetrachloride (TiCl4) with pentamethylcyclopentadiene and methanol . The reaction is carried out under an inert atmosphere to prevent oxidation and hydrolysis of the titanium complex .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented, but they likely follow similar synthetic routes as those used in laboratory settings, with optimizations for scale, yield, and purity.

Chemical Reactions Analysis

Types of Reactions:

Polymerization: The titanium center in the compound acts as a Lewis acid catalyst, facilitating the polymerization of olefins and other monomers.

Hydrolysis: The compound can undergo hydrolysis, leading to the formation of titanium dioxide and methanol.

Common Reagents and Conditions:

Polymerization: Common reagents include olefins and other monomers, with the reaction typically conducted under controlled temperatures and pressures.

Hydrolysis: Water or aqueous solutions are used as reagents, with the reaction occurring under ambient conditions.

Major Products:

Polymerization: Various polymers with desired properties.

Hydrolysis: Titanium dioxide and methanol.

Scientific Research Applications

Chemistry:

Catalysis: The compound is used as a catalyst in polymerization reactions, aiding in the production of various polymers.

Biology and Medicine:

Metal-Organic Frameworks (MOFs): The titanium center can act as a connecting node in the synthesis of MOFs, which have applications in gas storage, separation, and catalysis.

Industry:

Material Science: The compound’s catalytic properties are leveraged in the production of advanced materials.

Mechanism of Action

The titanium (4+) ion in the compound acts as a Lewis acid catalyst , facilitating various chemical reactions by accepting electron pairs from reactants. This catalytic activity is crucial in polymerization reactions, where the titanium center helps in the formation of polymer chains by coordinating with monomers.

Comparison with Similar Compounds

• Pentamethylcyclopentadienyliridium(III) chloride
• Pentamethylcyclopentadienylrhodium(III) chloride
• Pentamethylcyclopentadienylruthenium(III) chloride

Uniqueness:

• Methanolate;1,2,3,4,5-pentamethylcyclopentane;titanium(4+) is unique due to its specific combination of a titanium center with methanolate and pentamethylcyclopentadienyl ligands, which imparts distinct catalytic properties and reactivity compared to other similar compounds .